Cas no 898420-60-5 (2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide)
2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[6-(2,3-dihydroindol-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-prop-2-enylacetamide
- 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide
-
- Inchi: 1S/C19H20N2O4/c1-2-8-20-19(23)13-25-18-12-24-15(10-17(18)22)11-21-9-7-14-5-3-4-6-16(14)21/h2-6,10,12H,1,7-9,11,13H2,(H,20,23)
- InChI Key: DUKGMIVXIYUVPG-UHFFFAOYSA-N
- SMILES: C(NCC=C)(=O)COC1C(=O)C=C(CN2C3=C(C=CC=C3)CC2)OC=1
2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2617-1561-2μmol |
2-({6-[(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide |
898420-60-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2617-1561-5μmol |
2-({6-[(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide |
898420-60-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2617-1561-10μmol |
2-({6-[(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide |
898420-60-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2617-1561-1mg |
2-({6-[(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide |
898420-60-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2617-1561-2mg |
2-({6-[(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide |
898420-60-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2617-1561-3mg |
2-({6-[(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide |
898420-60-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2617-1561-4mg |
2-({6-[(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide |
898420-60-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2617-1561-5mg |
2-({6-[(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide |
898420-60-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2617-1561-10mg |
2-({6-[(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide |
898420-60-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2617-1561-15mg |
2-({6-[(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide |
898420-60-5 | 90%+ | 15mg |
$89.0 | 2023-05-16 |
2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide
Comprehensive Analysis of 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide (CAS No. 898420-60-5)
The compound 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide, identified by its CAS No. 898420-60-5, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule combines a pyran-4-one core with an indole derivative, linked via an acetamide moiety. Such structural complexity often correlates with diverse biological activities, making it a subject of interest in drug discovery and development.
Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 898420-60-5. Researchers are increasingly leveraging machine learning models to predict the bioactivity of such molecules, reducing the time and cost associated with traditional screening methods. The indole scaffold, in particular, is a recurring motif in FDA-approved drugs, underscoring its pharmacological relevance. This compound’s unique combination of heterocyclic and amide functionalities positions it as a candidate for targeting enzymes or receptors involved in inflammation, oncology, or neurological disorders.
From a synthetic chemistry perspective, the pyran-4-one ring system in 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide offers versatile reactivity. It can undergo nucleophilic substitutions or serve as a Michael acceptor, enabling further derivatization. The presence of the prop-2-en-1-yl group introduces additional synthetic flexibility, allowing for click chemistry or polymerization strategies—a feature increasingly exploited in bioconjugation and prodrug design.
Environmental and green chemistry considerations are also shaping research around this compound. With growing emphasis on sustainable synthesis, scientists are exploring catalytic methods to assemble such frameworks efficiently. The acetamide linkage, for instance, could be formed via atom-economical amidation reactions, aligning with principles of green synthesis. These advancements address frequent search queries like “eco-friendly synthesis of complex heterocycles” or “catalytic approaches to amide bond formation.”
In the context of structure-activity relationships (SAR), subtle modifications to the indole or pyranone segments of 898420-60-5 could yield analogs with enhanced selectivity or potency. This aligns with current industry focus on fragment-based drug design, where small molecular fragments are optimized iteratively. Such strategies are frequently discussed in forums on medicinal chemistry and drug optimization, reflecting widespread professional interest.
Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for confirming the structural integrity of 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide, especially given its potential as a reference standard. Laboratories often search for “validated analytical protocols for novel heterocycles,” underscoring the need for detailed methodological data.
Beyond pharmaceuticals, derivatives of 898420-60-5 may find applications in material science, particularly in designing organic semiconductors or photoresponsive materials. The conjugated system within the pyran-indole framework could exhibit interesting electronic properties, a topic gaining traction in searches related to “functional organic materials.”
In summary, 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide exemplifies the intersection of synthetic innovation and biological potential. Its study resonates with contemporary themes like AI-aided molecular design, sustainable chemistry, and multidisciplinary applications, making it a compelling subject for both academic and industrial research.
898420-60-5 (2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)